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Compound of Interest

Compound Name: 1-Bromopentadecane-d3

Cat. No.: B12400270

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and applications of 1-Bromopentadecane-d3, with a particular focus on its role as an internal
standard in analytical chemistry. This document is intended for researchers, scientists, and
professionals in drug development and related fields.

Introduction

1-Bromopentadecane-d3 is a deuterated form of the long-chain alkyl halide, 1-
bromopentadecane. The incorporation of three deuterium atoms at the terminal methyl group
(position 15) makes it a valuable tool in analytical methodologies, particularly in mass
spectrometry-based quantification. Its chemical behavior is nearly identical to its non-
deuterated counterpart, but its increased mass allows for clear differentiation in mass spectra.
This property is crucial for its primary application as an internal standard, where it helps to
correct for variations in sample preparation and instrument response, thereby improving the
accuracy and precision of quantitative analyses.

Chemical and Physical Properties

While specific experimental data for 1-Bromopentadecane-d3 is not widely published, its
physical properties are expected to be very similar to those of the non-deuterated 1-
bromopentadecane. The addition of three neutrons results in a slight increase in molecular
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weight but has a negligible effect on intermolecular forces and, consequently, on bulk physical
properties such as boiling point, melting point, and density.

Table 1: Physicochemical Properties of 1-Bromopentadecane and its Deuterated Analog

1-
1-
Property Bromopentadecane Reference
Bromopentadecane
-15,15,15-d3
CAS Number 629-72-1 1219805-83-0 [1]
Molecular Formula CisHs1Br C1sH28DsBr [2]
Molecular Weight 291.31 g/mol 294.33 g/mol [2]

Clear to slightly yellow o
Appearance o ) Expected to be similar  [3]
liquid after melting

Melting Point 17-19 °C Expected to be similar
- _ 159-160 °C at 5 o
Boiling Point Expected to be similar

mmHg
_ Expected to be slightly
Density 1.005 g/mL at 25 °C

higher

Insoluble in water;
- soluble in organic o
Solubility ] Expected to be similar
solvents like ethanol

and acetone.[3]

Refractive Index

1.461 Expected to be similar
(n20/D)

Synthesis

A plausible synthetic route for 1-Bromopentadecane-15,15,15-d3 would involve the bromination
of a terminally deuterated pentadecanol. The deuterated alcohol can be prepared from a
commercially available deuterated starting material, such as deuterated methyl magnesium
iodide, followed by chain extension reactions.
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Below is a conceptual workflow for the synthesis:

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Sample Preparation

Biological or Environmental Sample

\

Add known amount of
1-Bromopentadecane-d3

Extraction (e.g., LLE, SPE)

Y

Sample Clean-up

Y

Final Sample for Analysis

LC—MS/N{'S Analysis

Liquid Chromatography
(Separation)

Y

Mass Spectrometry
(Detection)

Data Pr‘;cessing

Peak Area Integration
(Analyte and IS)

Y

Calculate Peak Area Ratio
(Analyte / 1S)

\ 4

Calibration Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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